![molecular formula C11H8N6OS B4941688 2-(1H-tetrazol-1-yl)-N-1,3-thiazol-2-ylbenzamide](/img/structure/B4941688.png)
2-(1H-tetrazol-1-yl)-N-1,3-thiazol-2-ylbenzamide
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Overview
Description
Synthesis Analysis
The synthesis of related tetrazole compounds often involves heterocyclization processes. For instance, a method for synthesizing 2-hydroxy-N-1H-tetrazol-5-ylbenzamides involves relationships between structure and activity, directing studies toward potent derivatives through physicochemical property considerations (Ford et al., 1986). Another example includes the synthesis of 3-(1H-tetrazol-5-yl)-4(3H)-quinazolinone sodium salt and related compounds, highlighting the significance of accessible electrophilic centers and acidic functionalities for antiallergic activity (Peet et al., 1986).
Molecular Structure Analysis
Molecular structure analysis of tetrazole compounds like N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide reveals detailed crystallographic data. X-ray crystallography indicates the presence of weak intermolecular interactions, providing insights into the compound's structural stability (Al-Hourani et al., 2016).
Chemical Reactions and Properties
The complexation and copper-assisted tetrazole ring transformation of 2-(1H-tetrazol-1-yl)thiazole have been studied, revealing interactions with copper(II) chloride and the formation of various complexes. This transformation demonstrates the compound's reactivity and potential for forming coordination polymers with interesting properties (Voitekhovich et al., 2019).
Physical Properties Analysis
The physical properties of tetrazole compounds are often influenced by their crystalline structure and intermolecular interactions. For example, the study of coordination polymers based on a 2-hydroxy-N-(1H-tetrazol-5-yl) benzamide ligand reveals isomorphous structures with significant fluorescence and magnetic properties, showcasing the physical versatility of these compounds (Zou et al., 2015).
Chemical Properties Analysis
The chemical properties of tetrazole derivatives, including their reactivity and potential for forming various chemical bonds, are crucial for understanding their applications in synthesis and material science. The thermal reactions of 1-(thiophene-2-yl)-1H-tetrazoles, leading to the formation of thiophene-fused imidazoles and pyrimidines, illustrate the compound's thermal stability and reactivity under specific conditions (Soares et al., 2015).
properties
IUPAC Name |
2-(tetrazol-1-yl)-N-(1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N6OS/c18-10(14-11-12-5-6-19-11)8-3-1-2-4-9(8)17-7-13-15-16-17/h1-7H,(H,12,14,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPRLTAXPDBAPQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=NC=CS2)N3C=NN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-tetrazol-1-yl)-N-(1,3-thiazol-2-yl)benzamide |
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